Cas no 1804842-84-9 (4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile)

• Product Name: 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile
• CAS No: 1804842-84-9
• MF: C₉H₅ClF₃IN₂O
• MW: 376.501483678818
• CID: 4836991
• Update Time: 2025-10-22

4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile

• Inchi： 1S/C9H5ClF3IN2O/c10-4-5-3-6(1-2-15)16-8(7(5)14)17-9(11,12)13/h3H,1,4H2
• InChI Key： AMWBQHIXJVEWNE-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CC#N)C=C1CCl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 3.1
• Topological Polar Surface Area: 45.9

Additional information on 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile

4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile: A Promising Compound in Medicinal Chemistry

4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804842-84-9) is a versatile and highly functionalized compound that has garnered significant attention in the field of medicinal chemistry. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The molecular structure of 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile is particularly noteworthy due to the presence of multiple reactive functional groups, including a chloromethyl group, an iodo substituent, a trifluoromethoxy moiety, and a cyano group. These functionalities provide a wide range of opportunities for chemical modifications and derivatization, making it an attractive starting material for the synthesis of complex molecules.

Recent research has highlighted the importance of fluorinated compounds in drug discovery and development. The trifluoromethoxy group in 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile contributes to the compound's lipophilicity and metabolic stability, which are crucial properties for optimizing drug candidates. Additionally, the presence of the iodo substituent offers potential for radiolabeling studies, facilitating the investigation of pharmacokinetic and pharmacodynamic properties.

In the context of medicinal chemistry, 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile has been explored as a scaffold for the design of inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases, enzymes involved in signal transduction pathways that are often dysregulated in diseases such as cancer and inflammatory disorders. The chloromethyl group can be readily functionalized to introduce additional pharmacophores, enhancing the compound's binding affinity and selectivity.

The versatility of 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile extends beyond its use as a direct therapeutic agent. It serves as an excellent building block for the synthesis of more complex molecules with diverse biological activities. For example, researchers have utilized this compound to develop novel antiviral agents, antimicrobial compounds, and inhibitors of protein-protein interactions. The cyano group can be converted into various functional groups through well-established chemical transformations, further expanding its utility in medicinal chemistry.

In addition to its applications in drug discovery, 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile has also been investigated for its potential as a probe molecule in chemical biology. The ability to introduce specific functional groups at different positions allows for the creation of labeled derivatives that can be used to study protein function and cellular processes. This makes it a valuable tool for understanding complex biological systems and identifying new therapeutic targets.

The synthesis of 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile has been optimized through various synthetic routes, ensuring high yields and purity levels suitable for both research and industrial applications. Recent advancements in catalytic methods have further improved the efficiency and sustainability of its production, making it more accessible to researchers worldwide.

In conclusion, 4-(Chloromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1804842-84-9) is a multifaceted compound with significant potential in medicinal chemistry and chemical biology. Its unique structural features and versatile reactivity make it an invaluable tool for the development of novel therapeutic agents and the exploration of biological systems. As research continues to advance, this compound is likely to play an increasingly important role in driving innovation in the pharmaceutical industry.